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Compound of Interest

Compound Name: 2-Ethoxyethylamine

Cat. No.: B085609 Get Quote

CAS Number: 110-76-9

This technical guide provides an in-depth overview of 2-Ethoxyethylamine, a versatile primary

amine with an ether linkage, widely utilized as an intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1] This document is intended for researchers, scientists,

and professionals in drug development, offering detailed information on its properties, safety

protocols, and handling procedures.

Chemical and Physical Properties
2-Ethoxyethylamine is a colorless to pale yellow liquid with a characteristic amine-like odor.[1]

[2] It is completely miscible with water and most organic solvents.
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Property Value Reference

Molecular Formula C4H11NO [3]

Molecular Weight 89.14 g/mol [2][4]

Appearance Colorless to pale yellow liquid [1][2]

Odor Amine-like [2]

Boiling Point 105 - 108°C [2][3]

Melting/Freezing Point -50°C [2]

Flash Point 17.7 - 20°C [2][3][5]

Autoignition Temperature 265°C [2][5]

Density 0.85 - 0.851 g/cm³ at 20°C [2][3]

Vapor Pressure 25 hPa at 20°C [2]

Water Solubility Completely miscible [6]

logP (Octanol/Water Partition

Coefficient)
1.5 [2]

Refractive Index 1.4080 to 1.4110 [6]

pH
11.9 (10% solution in water) at

20°C
[2]

Safety and Hazard Information
2-Ethoxyethylamine is a highly flammable liquid and vapor that can cause severe skin burns

and eye damage.[2] It is also harmful if swallowed or in contact with skin.[2][5]

GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information.
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GHS Pictograms

Hazard Statements

GHS02

Flame

H225: Highly flammable liquid and vapour

GHS05

Corrosion

H314: Causes severe skin burns and eye damage

GHS07

Exclamation Mark

H302: Harmful if swallowed H312: Harmful in contact with skin

2-Ethoxyethylamine

Flammable Liquid Cat. 2 Skin Corrosion Cat. 1B Acute Toxicity Cat. 4

Click to download full resolution via product page

Caption: GHS Hazard Classification for 2-Ethoxyethylamine.

Precautionary Statements
A comprehensive list of precautionary statements for handling 2-Ethoxyethylamine is provided

below.
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Code Statement

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P330+P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P310
Immediately call a POISON CENTER or

doctor/physician.

P403+P235 Store in a well-ventilated place. Keep cool.

Experimental Protocols
Detailed experimental protocols for determining the physicochemical and toxicological

properties of 2-Ethoxyethylamine are not publicly available in the referenced safety data

sheets. These tests are typically conducted according to internationally recognized standards,

such as those established by the OECD (Organisation for Economic Co-operation and

Development) or ISO (International Organization for Standardization). The provided data

represents the results of these standardized tests.

First Aid Measures
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Immediate medical attention is required in case of exposure. The following workflow outlines

the initial steps for first aid.

Exposure Route

Immediate Actions

Inhalation

Move to fresh air.
Provide oxygen if breathing is difficult.

Skin Contact

Immediately remove contaminated clothing.
Flush skin with plenty of water for at least 15 minutes.

Eye Contact

Immediately flush eyes with plenty of water for at least 15 minutes.

Ingestion

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Workflow for 2-Ethoxyethylamine Exposure.

In case of inhalation, the victim should be moved to fresh air.[4][5] If breathing is difficult,

oxygen should be administered.[5] For skin contact, contaminated clothing must be removed

immediately, and the affected area should be washed with plenty of water for at least 15

minutes.[4][5] If the chemical enters the eyes, they should be flushed with plenty of water for at

least 15 minutes.[5] If ingested, the victim should be given copious amounts of milk or water,

and vomiting should not be induced.[4][5] In all cases of exposure, immediate medical advice

should be sought.[4][5]

Handling and Storage
Handling
Use spark-proof tools and explosion-proof equipment.[5] Avoid breathing vapor, mist, or gas,

and prevent contact with eyes, skin, and clothing.[5] Handling should be performed in a

chemical fume hood.[5] Personal protective equipment, including chemical splash goggles and

appropriate gloves and clothing, is mandatory.[5]
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Storage
Store in a cool, dry, and well-ventilated area away from sources of ignition.[4][5] Containers

should be kept tightly closed.[5] It is recommended to store under an inert gas as the

substance can be air-sensitive. Avoid contact with copper and its alloys.[4]

Accidental Release Measures
In the event of a spill, all sources of ignition should be removed.[5] The spill should be

absorbed with an inert material such as vermiculite, sand, or earth and placed in a suitable

container for disposal.[5] Spark-proof tools must be used during cleanup.[5] It is crucial to

prevent the chemical from entering the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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